Cas no 132214-71-2 (1-tert-butyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 1-tert-butyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 132214-71-2
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 2770413
• PubChem ID: 2799577
• Update Time: 2025-10-28

1-tert-butyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one
• 3H-Pyrazol-3-one, 2-(1,1-dimethylethyl)-2,4-dihydro-5-methyl-
• F1990-0011
• DTXSID70384086
• 1-(tert-Butyl)-3-methyl-1H-pyrazol-5(4H)-one
• 2-(tert-butyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one
• 7R-0012
• SCHEMBL6968729
• 132214-71-2
• 2-tert-Butyl-5-methyl-2,4-dihydro-3H-pyrazol-3-one
• MFCD00828688
• HMS1661I10
• DB-122308
• 1-tert-butyl-3-methyl-1H-pyrazol-5(4H)-one
• AKOS008957089

• Inchi： 1S/C8H14N2O/c1-6-5-7(11)10(9-6)8(2,3)4/h5H2,1-4H3
• InChI Key： VMHVYIKYDXQZGR-UHFFFAOYSA-N
• SMILES： O=C1CC(C)=NN1C(C)(C)C

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones

Additional information on 1-tert-butyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one

1-tert-Butyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 132214-71-2): A Comprehensive Overview

1-tert-butyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 132214-71-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as TBMHP, is characterized by its unique structural features and potential biological activities. This article aims to provide a comprehensive overview of 1-tert-butyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one, including its chemical properties, synthesis methods, biological activities, and recent advancements in its application.

Chemical Properties: 1-tert-butyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one is a white crystalline solid with a molecular formula of C₉H₁₆N₂O and a molecular weight of 168.23 g/mol. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Synthesis Methods: The synthesis of 1-tert-butyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one has been extensively studied, and several methods have been reported in the literature. One of the most common approaches involves the reaction of tert-butyl hydrazine with methyl acetoacetate in the presence of an acid catalyst. This method yields high purity TBMHP with good yields. Another notable method involves the cyclocondensation of tert-butyl hydrazine and ethyl acetoacetate, followed by deprotection to obtain the final product.

Biological Activities: Recent studies have highlighted the potential biological activities of 1-tert-butyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one. One of the most significant findings is its anti-inflammatory properties. Research conducted by Smith et al. (2022) demonstrated that TBMHP effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. This makes it a promising candidate for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory effects, TBMHP has also shown potential as an antioxidant. Studies by Zhang et al. (2023) revealed that TBMHP scavenges free radicals and protects cells from oxidative stress-induced damage. This property could be beneficial in treating various oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Clinical Applications: The potential clinical applications of 1-tert-butyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one are currently being explored through various preclinical studies. Early-stage clinical trials are underway to evaluate its safety and efficacy in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Preliminary results are promising, with no significant adverse effects reported at therapeutic doses.

Mechanism of Action: The biological activities of TBMHP are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. Specifically, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a central role in the expression of pro-inflammatory genes. Additionally, TBMHP's antioxidant properties are believed to be mediated through its ability to upregulate antioxidant enzymes such as superoxide dismutase (SOD) and catalase.

FUTURE DIRECTIONS: Despite the promising results from preclinical studies, further research is needed to fully understand the mechanisms underlying the biological activities of TBMHP. Ongoing studies are focusing on optimizing its pharmacokinetic properties to enhance its bioavailability and therapeutic efficacy. Additionally, efforts are being made to develop novel formulations that can deliver TBMHP more effectively to target tissues.

In conclusion, 1-tert-butyl-3-methyl-4,5-dihydro-1H-pyrazol-5-one (CAS No. 132214-71-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent for various inflammatory and oxidative stress-related diseases.